Cas no 917202-01-8 (N-Boc-3-cyclopentylamino-propionic Acid)

N-Boc-3-cyclopentylamino-propionic Acid structure
917202-01-8 structure
Product Name:N-Boc-3-cyclopentylamino-propionic Acid
CAS No:917202-01-8
MF:C13H23NO4
MW:257.3260242939
CID:1969226
PubChem ID:17750352
Update Time:2025-04-21

N-Boc-3-cyclopentylamino-propionic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[cyclopentyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic Acid
    • N-Boc-3-cyclopentylamino-propionic acid
    • SureCN6486048
    • AGN-PC-01LR44
    • CTK7G2149
    • MolPort-002-500-633
    • 3-(tert-butoxycarbonyl)propanoic acid
    • AG-B-36192
    • A12652
    • SCHEMBL6486048
    • 3-((tert-Butoxycarbonyl)(cyclopentyl)amino)propanoic acid
    • MFCD09037942
    • DTXSID20590453
    • AKOS015996114
    • 3-{[(tert-butoxy)carbonyl](cyclopentyl)amino}propanoic acid
    • EN300-1071882
    • 3-((tert-Butoxycarbonyl)(cyclopentyl)amino)propanoicacid
    • N-(tert-Butoxycarbonyl)-N-cyclopentyl-beta-alanine
    • N-Boc-3-cyclopentylamino-propionicacid
    • 917202-01-8
    • 3-(TERT-BUTOXYCARBONYL(CYCLOPENTYL)AMINO)PROPANOIC ACID
    • N-Boc-3-cyclopentylamino-propionic Acid
    • MDL: MFCD09037942
    • Inchi: 1S/C13H23NO4/c1-13(2,3)18-12(17)14(9-8-11(15)16)10-6-4-5-7-10/h10H,4-9H2,1-3H3,(H,15,16)
    • InChI Key: MTWOCVWWQJRBKC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(CCC(=O)O)C1CCCC1)=O

Computed Properties

  • Exact Mass: 257.16270821Da
  • Monoisotopic Mass: 257.16270821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

N-Boc-3-cyclopentylamino-propionic Acid Pricemore >>

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